2,6-dichloro-1H-indole

• Molecular Formula: C8H5Cl2N
• Molecular Weight: 186.03 g/mol
• IUPAC Name: 2,6-dichloro-1H-indole
• InChI: InChI=1S/C8H5Cl2N/c9-6-2-1-5-3-8(10)11-7(5)4-6/h1-4,11H
• InChI Key: QUFBKANNFIKCBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC(=C2)Cl

Description

2,6-dichloro-1H-indole is a useful research compound. Its molecular formula is C8H5Cl2N and its molecular weight is 186.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-chloroindolin-2-one 1 (500 mg, 2.99 mmol) in toluene (25 mL) under inert atmosphere were added N,N-dimethylaniline (362 mg, 2.99 mmol) and POCl3 (918 g, 5.98 mmol) at RT; heated to 110° C. and stirred for 1 h. The reaction was monitored by TLC; after completion of the reaction, the reaction mixture was quenched with 10% aq. NaHCO3 solution (30 mL) and extracted with EtOAc (2×30 mL). The combined organic extracts were dried over Na2SO4, filtered and concentrated under reduced pressure to obtain the crude. This was purified by silica gel column chromatography using 5% EtOAc/Hexanes to afford compound 2 (350 mg, 63%) as an off-white solid. 1H NMR (400 MHz, CDCl3): δ 8.09 (br s, 1H), 7.41 (d, J=8.4 Hz, 1H), 7.28 (s, 1H), 7.09 (d, J=8.4 Hz, 1H), 6.39 (s, 1H); MS (ESI): m/z 184 (M−H+)